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Compound of Interest

Compound Name: 1-Methylimidazole-d3-1

Cat. No.: B1456928 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 1-Methylimidazole-d3. The following procedures are based

on established best practices for handling imidazole-based compounds to ensure laboratory

personnel's safety.

Hazard Summary
1-Methylimidazole-d3, while deuterated, should be handled with the same precautions as its

non-deuterated counterpart, 1-Methylimidazole. The primary hazards associated with 1-

Methylimidazole include:

Toxicity: It is harmful if swallowed and toxic in contact with skin.[1][2][3]

Corrosivity: It causes severe skin burns and serious eye damage.[1][2][3][4][5][6]

Reproductive Hazards: It may damage fertility or the unborn child.[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling 1-Methylimidazole-d3.[7]
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Body Part PPE Recommendation
Specifications & Best
Practices

Eyes/Face

Chemical safety goggles with

side shields or a face shield

worn over safety glasses.[4][5]

[7]

Must meet ANSI Z87.1 or

European Standard EN166.[7]

Protects against splashes and

dust.[7]

Hands
Chemical-resistant gloves

(e.g., Nitrile rubber).[4][7][8]

Tested according to EN 374.[4]

Check for pinholes before use

and practice proper glove

removal.[8]

Body
A flame-resistant or chemical-

resistant lab coat.[5][7][8]

Should be fully buttoned with

sleeves extending to the wrist.

[7][8]

Respiratory

Use of a respirator with a

particle filter is recommended,

especially when dust may be

generated.[7]

Work should be conducted in a

certified laboratory chemical

fume hood.[8]

Feet
Closed-toe, closed-heel shoes

that cover the entire foot.[7]

Protects against spills and

falling objects.[7]

Quantitative Data
The following table summarizes key quantitative data for the non-deuterated form, 1-

Methylimidazole, which is expected to be very similar for 1-Methylimidazole-d3.
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Property Value

Molecular Formula C4H3D3N2

Boiling Point 198 °C @ 760 mm Hg[3]

Density 1.030 g/cm³[3]

pH 11.3 (100g/l H2O)[3]

Flash Point 92 °C (197.6 °F)[3]

Autoignition Temperature 525 °C (977 °F)[3]

Experimental Workflow
A systematic approach is crucial for safely handling 1-Methylimidazole-d3. The following

diagram illustrates the procedural workflow from preparation to disposal.
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Preparation

Don Appropriate PPE

Step 1

Work in a Fume Hood

Step 2

Handling & Experimentation

Weigh Compound

Step 3

Transfer to Reaction Vessel

Step 4

Post-Experiment

Decontaminate Equipment

Step 5

Dispose of Contaminated PPE

Step 6

Wash Hands Thoroughly

Step 7

Waste Disposal

Collect Chemical Waste

Step 8

Label Waste Container

Step 9

Consult EHS for Disposal

Step 10

Click to download full resolution via product page

A procedural workflow for the safe handling of 1-Methylimidazole-d3.
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Operational Plan
1. Preparation:

Ensure that a certified chemical fume hood is available and functioning correctly.[8]

Verify that an emergency eyewash station and safety shower are accessible.

Confirm that all necessary PPE is available and in good condition.

2. Handling and Experimentation:

Conduct all handling of 1-Methylimidazole-d3 within a chemical fume hood to minimize

inhalation exposure.[8]

When transferring the compound, avoid generating dust.

Keep containers tightly closed when not in use.[8]

Avoid contact with skin, eyes, and clothing.[4][8]

3. Post-Experiment:

Decontaminate all equipment that has come into contact with the compound.

Carefully remove and dispose of contaminated PPE, such as gloves, in the designated

waste stream.[7][8]

Wash hands and any exposed skin thoroughly with soap and water after handling.[7][8]

Disposal Plan
Proper disposal of 1-Methylimidazole-d3 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of chemical waste in accordance with national and local regulations.[7]
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Collect all waste containing 1-Methylimidazole-d3 in a clearly labeled, sealed container.

Do not mix with other waste streams unless explicitly permitted.

Contaminated Materials:

Treat uncleaned containers as you would the product itself.[7]

Dispose of contaminated lab supplies (e.g., pipette tips, weighing boats) in the designated

solid chemical waste container.

Consult EHS:

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on waste pickup and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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